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Compound of Interest

Compound Name: 22-Methyltetracosanoyl-CoA

Cat. No.: B15546971

This guide provides a detailed description of the molecular structure of 22-
Methyltetracosanoyl-CoA, a vital molecule in various biochemical pathways. The information
is intended for researchers, scientists, and professionals in the field of drug development.

Molecular Structure Overview

22-Methyltetracosanoyl-CoA is a long-chain acyl-Coenzyme A derivative. Its structure
consists of three primary components: a long-chain fatty acyl group, a pantothenic acid unit,
and a 3'-phosphoadenosine moiety. The fatty acyl component is 22-methyltetracosanoic acid,
which is a 24-carbon saturated fatty acid with a methyl group located at the 22nd carbon
position. This acyl group is linked to the sulfhydryl group of Coenzyme A via a high-energy
thioester bond.

The molecular formula for 22-Methyltetracosanoyl-CoA is C46H84N7017P3S, and it has a
molecular weight of 1132.18 g/mol .[1]

Structural Components

The intricate structure of 22-Methyltetracosanoyl-CoA can be broken down into the following
key parts:

o 22-Methyltetracosanoyl Group: This is a saturated acyl chain composed of 24 carbon atoms.
A methyl group (CH3) is attached to the carbon atom at position 22. The systematic hame for
this fatty acid is 22-methyltetracosanoic acid.
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e Coenzyme A (CoA): Coenzyme A is a complex molecule that acts as a carrier for acyl groups
in numerous metabolic reactions.[2] It is itself composed of several distinct parts:

o [-Mercaptoethylamine: This is the terminal portion of CoA containing a sulfhydryl (-SH)
group. In 22-Methyltetracosanoyl-CoA, this sulfhydryl group forms a thioester bond with
the carboxyl group of 22-methyltetracosanoic acid.

o Pantothenic Acid (Vitamin B5): This part of the molecule is an amide formed between
pantoic acid and B-alanine.

o 3'-Phosphoadenosine Diphosphate: This consists of an adenosine molecule that is
phosphorylated at the 3' position of the ribose sugar and has a diphosphate group
attached to the 5' position.

The overall structure is a linear chain of the 22-methyltetracosanoyl group linked to the intricate
Coenzyme A molecule.

Quantitative Data Summary

Property Value

Molecular Formula C46HB84N7017P3S
Molecular Weight 1132.18 g/mol [1]
Carbon Chain Length 24

Methyl Group Position 22

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of long-chain acyl-CoA
molecules can be found in specialized biochemical literature. Common methodologies include:

e Synthesis: The chemical synthesis of 22-Methyltetracosanoyl-CoA can be achieved by
activating 22-methyltetracosanoic acid to its corresponding acyl chloride or other reactive
derivative, followed by reaction with Coenzyme A in a suitable buffer. Purification is typically
performed using chromatographic techniques such as High-Performance Liquid
Chromatography (HPLC).
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 Structural Elucidation: The structure of 22-Methyltetracosanoyl-CoA can be confirmed
using a combination of mass spectrometry (MS) and nuclear magnetic resonance (NMR)
spectroscopy. High-resolution mass spectrometry provides an accurate mass measurement,
confirming the elemental composition. 1H and 13C NMR spectroscopy can be used to
identify the specific locations of the methyl group and to confirm the overall structure of the
molecule.

Molecular Structure Visualization

The following diagram illustrates the chemical structure of 22-Methyltetracosanoyl-CoA,
highlighting its key functional groups.

Caption: Chemical structure of 22-Methyltetracosanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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